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Compound of Interest

2,2,5,7,8-pentamethylchroman-6-
Compound Name:
sulfonyl Chloride

Cat. No.: B056402

Technical Guide: 2,2,5,7,8-Pentamethylchroman-
6-sulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, synthesis,
and key applications of 2,2,5,7,8-pentamethylchroman-6-sulfonyl chloride, a crucial reagent
in modern peptide chemistry.

Core Physical Properties

2,2,5,7,8-Pentamethylchroman-6-sulfonyl chloride, commonly abbreviated as Pmc-Cl, is a
white to off-white powder.[1] Its primary application is in peptide synthesis, where it serves as a
precursor for the 2,2,5,7,8-pentamethylchroman-6-sulfonyl (Pmc) protecting group, particularly
for the guanidinium side chain of arginine.[2][3][4]

The following table summarizes the key physical and chemical properties of this compound.
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Property Value Source(s)
Molecular Formula C14H1oCIO3S [5]
Molecular Weight 302.82 g/mol
Melting Point 77-82 °C
Appearance Powder
CAS Number 112160-39-1 [1][5]
N ) Not readily available in cited
Boiling Point .
literature
) Not readily available in cited
Density )
literature
Solubility Soluble in chloroform [6]

Experimental Protocols

Synthesis of 2,2,5,7,8-Pentamethylchroman-6-sulfonyl
Chloride

The synthesis of 2,2,5,7,8-pentamethylchroman-6-sulfonyl chloride is a two-step process
initiated from 2,2,5,7,8-pentamethylchroman-6-ol.[6]

Step 1: Sulfonation

» Dissolve 2,2,5,7,8-pentamethylchroman-6-ol in anhydrous chloroform in a reaction vessel
equipped with a stirring mechanism and a means for temperature control.

e Cool the solution to a temperature range of 0-5°C using an ice bath.

e Slowly add chlorosulfonic acid to the cooled solution while maintaining vigorous stirring. The
reaction is an electrophilic aromatic substitution.[6]

» Continue the reaction for a period of 4-6 hours within the 0-5°C temperature range to
ensure the formation of the sulfonic acid intermediate.[6]
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Step 2: Chlorination

Following the sulfonation, carefully add thionyl chloride to the reaction mixture.

Heat the mixture to reflux, maintaining a temperature of 70-80°C, for 2—3 hours. This step
converts the sulfonic acid to the desired sulfonyl chloride.[6]

After the reaction is complete, the product can be isolated and purified using standard
organic chemistry techniques, such as extraction and crystallization. The reported yield for
this two-step process is approximately 53%.[6]

Melting Point Determination

The melting point of 2,2,5,7,8-pentamethylchroman-6-sulfonyl chloride can be determined

using a standard melting point apparatus.

Ensure the sample of 2,2,5,7,8-pentamethylchroman-6-sulfonyl chloride is dry and finely
powdered.

Pack a small amount of the powdered sample into a capillary tube, ensuring a column height
of approximately 3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block at a steady and slow rate, approximately 1-2°C per minute, as the
temperature approaches the expected melting point.

Observe the sample through the magnifying lens. Record the temperature at which the first
signs of melting are observed and the temperature at which the entire sample has
transitioned to a liquid state. This range represents the melting point of the substance.

Application in Peptide Synthesis: A Workflow

2,2,5,7,8-Pentamethylchroman-6-sulfonyl chloride is instrumental in the preparation of

Fmoc-Arg(Pmc)-OH, an amino acid derivative widely used in Fmoc-based solid-phase peptide

synthesis (SPPS).[2][3] The Pmc group protects the highly basic guanidinium side chain of

arginine during peptide chain elongation.[3][4] The following diagram illustrates the general

workflow of incorporating an Arg(Pmc) residue into a growing peptide chain.
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Synthesis (SPPS) Cycle Final Cleavage and Deprotection

Click to download full resolution via product page

Caption: Workflow for incorporating an Arg(Pmc) residue in Fmoc-based solid-phase peptide
synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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